N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide, also known as PIPAC, is a chemical compound that has been extensively researched for its potential applications in various fields of science.
Scientific Research Applications
N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit potent activity against certain types of cancer cells, as well as potential therapeutic effects on neurological disorders such as Parkinson's disease and Alzheimer's disease.
Mechanism of Action
The exact mechanism of action of N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain, as well as by inhibiting the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects, including the ability to cross the blood-brain barrier and selectively target certain types of cancer cells. It has also been shown to modulate the activity of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine, which may contribute to its potential therapeutic effects on neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide is its potent activity against certain types of cancer cells, which makes it a promising candidate for further development as an anticancer agent. However, there are also several limitations to its use in lab experiments, including its relatively high cost and limited availability, as well as the need for further studies to fully elucidate its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide, including further studies on its mechanism of action and potential therapeutic effects on neurological disorders, as well as its potential applications in other areas of science such as drug delivery and materials science. Additionally, further studies are needed to fully evaluate its safety and efficacy in clinical trials, as well as to develop more efficient and cost-effective methods for its synthesis and purification.
Synthesis Methods
N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide can be synthesized using a variety of methods, including the reaction between 4-(4-pyridin-2-ylpiperazine-1-carbonyl)benzoic acid and acetic anhydride in the presence of a catalyst. The resulting compound is then purified and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
properties
IUPAC Name |
N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2/c1-14(23)20-16-7-5-15(6-8-16)18(24)22-12-10-21(11-13-22)17-4-2-3-9-19-17/h2-9H,10-13H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMXGVSNNFIBRPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.